Spiro[3H-cyclopenta[a]phenanthrene-3,2'-[1,3]dioxolane] 19-Norpregn-5-en-20-yn-3-one deriv.
Spiro[3H-cyclopenta[a]phenanthrene-3,2'-[1,3]dioxolane] 19-Norpregn-5-en-20-yn-3-one deriv.
Brand Name:
Vulcanchem
CAS No.:
22170-58-7
VCID:
VC21128802
InChI:
InChI=1S/C22H30O3/c1-3-21(23)10-8-19-18-5-4-15-14-22(24-12-13-25-22)11-7-16(15)17(18)6-9-20(19,21)2/h1,4,16-19,23H,5-14H2,2H3/t16-,17+,18+,19-,20-,21-/m0/s1
SMILES:
CC12CCC3C4CCC5(CC4=CCC3C1CCC2(C#C)O)OCCO5
Molecular Formula:
C22H30O3
Molecular Weight:
342.5 g/mol
Spiro[3H-cyclopenta[a]phenanthrene-3,2'-[1,3]dioxolane] 19-Norpregn-5-en-20-yn-3-one deriv.
CAS No.: 22170-58-7
Cat. No.: VC21128802
Molecular Formula: C22H30O3
Molecular Weight: 342.5 g/mol
* For research use only. Not for human or veterinary use.
![Spiro[3H-cyclopenta[a]phenanthrene-3,2'-[1,3]dioxolane] 19-Norpregn-5-en-20-yn-3-one deriv. - 22170-58-7](/images/no_structure.jpg)
Specification
| CAS No. | 22170-58-7 |
|---|---|
| Molecular Formula | C22H30O3 |
| Molecular Weight | 342.5 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methylspiro[1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-ol |
| Standard InChI | InChI=1S/C22H30O3/c1-3-21(23)10-8-19-18-5-4-15-14-22(24-12-13-25-22)11-7-16(15)17(18)6-9-20(19,21)2/h1,4,16-19,23H,5-14H2,2H3/t16-,17+,18+,19-,20-,21-/m0/s1 |
| Standard InChI Key | HXZYAEYLUBBLLI-XUDSTZEESA-N |
| Isomeric SMILES | C[C@]12CC[C@@H]3[C@H]4CCC5(CC4=CC[C@H]3[C@@H]1CC[C@]2(C#C)O)OCCO5 |
| SMILES | CC12CCC3C4CCC5(CC4=CCC3C1CCC2(C#C)O)OCCO5 |
| Canonical SMILES | CC12CCC3C4CCC5(CC4=CCC3C1CCC2(C#C)O)OCCO5 |
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